N-methyl-1-{4-[(4-methylbenzoyl)amino]benzoyl}piperidine-3-carboxamide

• IUPAC Name: 2-(8-methoxy-5-methyl-4-oxo-3-propylpyrimido[5,4-b]indol-2-yl)sulfanyl-N-[(3-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C25H28N4O4S/c1-5-11-29-24(31)23-22(19-13-18(33-4)9-10-20(19)28(23)2)27-25(29)34-15-21(30)26-14-16-7-6-8-17(12-16)32-3/h6-10,12-13H,5,11,14-15H2,1-4H3,(H,26,30)
• InChI Key: RDBISHKXXYKJAI-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(C3=C(N2C)C=CC(=C3)OC)N=C1SCC(=O)NCC4=CC(=CC=C4)OC
• Molecular Formula: C25H28N4O4S
• Molecular Weight: 480.6 g/mol
• CAS No.: 1113102-13-8

Description

N-methyl-1-{4-[(4-methylbenzoyl)amino]benzoyl}piperidine-3-carboxamide is a useful research compound. Its molecular formula is C25H28N4O4S and its molecular weight is 480.58. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Medicinal Chemistry

The compound falls within the broader category of benzamides and piperidines, classes of compounds with significant importance in medicinal chemistry and drug design. Researchers have explored similar compounds for their potential as therapeutic agents, given their structural diversity and biological activity. For instance, benzene-1,3,5-tricarboxamides (BTAs) have been noted for their supramolecular self-assembly behavior and applications ranging from nanotechnology to biomedical applications due to their structural simplicity and wide accessibility (Cantekin, Palmans, & de Greef, 2012). These insights suggest that N-methyl-1-{4-[(4-methylbenzoyl)amino]benzoyl}piperidine-3-carboxamide could be a candidate for developing new materials or drugs through its potential for forming stable, biologically active structures.

Pharmacokinetics and Drug Metabolism

Understanding the pharmacokinetics and metabolism of complex organic molecules like this compound is crucial for their development into safe and effective drugs. Studies on similar compounds, such as the LC-MS/MS study of the degradation processes of nitisinone and its by-products, shed light on the stability, degradation pathways, and potential metabolites of these types of compounds under various conditions (Barchańska et al., 2019). Such research is foundational for assessing the safety and efficacy of new pharmacological agents.

Material Science Applications

The structural features of compounds like this compound make them of interest in materials science, particularly in the development of novel polymeric materials. For example, research on semi-aromatic polyamide thin-film composite membranes prepared by interfacial polymerization highlights the role of specific functional groups in creating materials with desirable properties for water treatment and desalination (Gohil & Ray, 2017). The insights from these studies could guide the design of new materials based on the structural motif of this compound for specific industrial applications.